Cas no 817209-49-7 (Cinnoline, 3,7-dichloro-)
Cinnoline, 3,7-dichloro- structure
Product Name:Cinnoline, 3,7-dichloro-
CAS No:817209-49-7
MF:C8H4Cl2N2
MW:199.036759376526
CID:1804309
PubChem ID:13391908
Update Time:2025-04-21
Cinnoline, 3,7-dichloro- Chemical and Physical Properties
Names and Identifiers
-
- Cinnoline, 3,7-dichloro-
- 3,7-Dichlorocinnoline
- DTXSID701314827
- SCHEMBL10963624
- 817209-49-7
-
- Inchi： 1S/C8H4Cl2N2/c9-6-2-1-5-3-8(10)12-11-7(5)4-6/h1-4H
- InChI Key： IOUQZWNQOBBHGC-UHFFFAOYSA-N
- SMILES： ClC1C=CC2C=C(N=NC=2C=1)Cl
Computed Properties
- Exact Mass: 197.9751535g/mol
- Monoisotopic Mass: 197.9751535g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 165
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 25.8Ų
Cinnoline, 3,7-dichloro- Related Literature
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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